Cas no 73281-07-9 (Benzenesulfonic acid,5-[(2-hydroxy-5-methylphenyl)azo]-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-,disodium salt (9CI))

• Product name: Benzenesulfonic acid,5-[(2-hydroxy-5-methylphenyl)azo]-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-,disodium salt (9CI)
• CAS No: 73281-07-9
• MF: C₂₁H₁₅N₃Na₂O₉S₂
• MW: 563.468044519424
• CID: 573394
• PubChem ID: 135755621

Benzenesulfonic acid,5-[(2-hydroxy-5-methylphenyl)azo]-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-,disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-[(2-hydroxy-5-methylphenyl)azo]-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-,disodium salt (9CI)
• disodium 5-[(2-hydroxy-5-methylphenyl)azo]-2-[2-(4-nitro-2-sulphonatophenyl)vinyl]benzenesulphonate
• Disodium 5-((2-hydroxy-5-methylphenyl)azo)-2-(2-(4-nitro-2-sulphonatophenyl)vinyl)benzenesulphonate
• disodium 5-[(2E)-2-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate
• NS00060011
• 73281-07-9
• EINECS 277-345-0

• Inchi： InChI=1S/C21H17N3O9S2.2Na/c1-13-2-9-19(25)18(10-13)23-22-16-7-5-14(20(11-16)34(28,29)30)3-4-15-6-8-17(24(26)27)12-21(15)35(31,32)33;;/h2-12,25H,1H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b4-3+,23-22?;;
• InChI Key： OUYPBVXIWGMYEI-BLUOJXCYSA-L
• SMILES： CC1=CC(=C(C=C1)O)N=NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 563.00450998g/mol
• Monoisotopic Mass: 563.00450998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 988
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222Ų